Cas no 19774-86-8 (Coenzyme A, S-(3-oxohexanoate))

• Product Name: Coenzyme A, S-(3-oxohexanoate)
• CAS No: 19774-86-8
• MF: C₂₇H₄₄N₇O₁₈P₃S
• MW: 879.660648345947
• CID: 181225
• PubChem ID: 3082152
• Update Time: 2025-06-11

Coenzyme A, S-(3-oxohexanoate) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(3-oxohexanoate) (8CI,9CI)
• 3-ketohexanoyl-coenzyme A
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
• 3-Ketohexanoyl-coa
• Coenzyme A, 3-ketohexanoyl-
• Coenzyme A, S-(3-oxohexanoate)
• S-{1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} 3-oxohexanethioate (non-preferred name)
• 3-oxohexanoyl-CoA
• β-Ketohexanoyl coenzyme A
• 3-Oxohexanoyl coenzyme A
• Q27103240
• SCHEMBL380683
• Adenosine 3'-phosphoric acid 5'-[diphosphoric acid beta-[(R)-3-hydroxy-4-[[3-[[2-[(3-oxohexanoyl)thio]ethyl]amino]-3-oxopropyl]amino]-2,2-dimethyl-4-oxobutyl]] ester
• C27H44N7O18P3S
• C05269
• 3-oxohexanoyl-coenzyme A
• 3-ketohexanoyl-CoA; (Acyl-CoA); [M+H]+;
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-oxohexanethioate
• C27-H44-N7-O18-P3-S
• CHEBI:27648
• LMFA07050242
• adenosine 3'-phosphoric acid 5'-[diphosphoric acid P(2)-[2,2-dimethyl-3-hydroxy-3-[[2-[[2-(3-oxohexanoylthio)ethyl]aminocarbonyl]ethyl]aminocarbonyl]propyl]] ester
• 19774-86-8
• 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-{[3-oxo-3-({2-[(3-oxohexanoyl)sulfanyl]ethyl}amino)propyl]amino}butyl] dihydrogen diphosphate}
• 3-Oxohexanoyl coenzyme A
• β-Ketohexanoyl coenzyme A

• Inchi： 1S/C27H44N7O18P3S/c1-4-5-15(35)10-18(37)56-9-8-29-17(36)6-7-30-25(40)22(39)27(2,3)12-49-55(46,47)52-54(44,45)48-11-16-21(51-53(41,42)43)20(38)26(50-16)34-14-33-19-23(28)31-13-32-24(19)34/h13-14,16,20-22,26,38-39H,4-12H2,1-3H3,(H,29,36)(H,30,40)(H,44,45)(H,46,47)(H2,28,31,32)(H2,41,42,43)/t16-,20-,21-,22?,26-/m1/s1
• InChI Key： NFOYYXQAVVYWKV-ZOGSZLKASA-N
• SMILES： S(C(CC(CCC)=O)=O)CCNC(CCNC(C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

• Exact Mass: 879.16792
• Monoisotopic Mass: 879.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 56
• Rotatable Bond Count: 24
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 406Ų

Experimental Properties

• Density: 1.8
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.694
• PSA: 380.7
• LogP: 1.68580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs

Additional information on Coenzyme A, S-(3-oxohexanoate)

Coenzyme A, S-(3-oxohexanoate) and Its Significance in Modern Biochemical Research

Coenzyme A, specifically the derivative S-(3-oxohexanoate), is a crucial compound in the field of biochemistry and pharmacology. This compound, identified by its CAS number 19774-86-8, plays a pivotal role in various metabolic pathways, particularly in energy metabolism and fatty acid synthesis. The unique structure of S-(3-oxohexanoate), featuring a thioester linkage to coenzyme A, makes it an essential intermediate in numerous biochemical reactions.

The CAS number 19774-86-8 is a unique identifier for this chemical substance, ensuring precise classification and communication within the scientific community. This compound is not only a key player in cellular metabolism but also has significant implications in drug development and therapeutic applications. Recent studies have highlighted its role in modulating metabolic pathways, which could lead to novel treatments for metabolic disorders.

In recent years, research on Coenzyme A, S-(3-oxohexanoate) has seen remarkable advancements. One of the most notable areas of study is its involvement in the metabolism of fatty acids. The compound acts as a critical cofactor in the β-oxidation of fatty acids, a process essential for energy production in cells. This has made it a subject of interest for researchers developing treatments for obesity and related metabolic syndromes.

Moreover, the CAS number 19774-86-8 has facilitated detailed structural and functional studies of S-(3-oxohexanoate). Advanced spectroscopic techniques and computational methods have allowed scientists to elucidate its interactions with enzymes and other biomolecules. These insights have been instrumental in understanding its mechanism of action and potential therapeutic applications.

Recent clinical trials have begun to explore the potential of Coenzyme A, S-(3-oxohexanoate) as a therapeutic agent. Preliminary results suggest that it may help in enhancing mitochondrial function and improving energy efficiency in cells. This could have significant implications for treating conditions such as mitochondrial diseases and neurodegenerative disorders.

The compound's role in modulating inflammation has also been a focus of recent research. Studies indicate that S-(3-oxohexanoate) can influence inflammatory pathways by interacting with specific enzymes and signaling molecules. This finding opens up new avenues for developing anti-inflammatory therapies.

Another exciting area of research is the use of Coenzyme A, S-(3-oxohexanoate) in synthetic biology. Researchers are exploring ways to incorporate this compound into engineered metabolic pathways to enhance the production of biofuels and pharmaceuticals. The unique properties of CAS number 19774-86-8 make it an attractive candidate for such applications.

In conclusion, Coenzyme A, S-(3-oxohexanoate) is a multifaceted compound with significant implications in biochemistry and pharmacology. Its involvement in critical metabolic pathways, along with its potential therapeutic applications, makes it a subject of intense research interest. As our understanding of its mechanisms and functions continues to grow, so too will its importance in both academic research and clinical applications.